(4-(4-Chlorophenyl)piperazin-1-yl)(1-(6-methoxypyridazin-3-yl)piperidin-4-yl)methanone

Specification

• Molecular Formula: C21H26ClN5O2
• Molecular Weight: 415.9 g/mol
• IUPAC Name: [4-(4-chlorophenyl)piperazin-1-yl]-[1-(6-methoxypyridazin-3-yl)piperidin-4-yl]methanone
• Standard InChI: InChI=1S/C21H26ClN5O2/c1-29-20-7-6-19(23-24-20)26-10-8-16(9-11-26)21(28)27-14-12-25(13-15-27)18-4-2-17(22)3-5-18/h2-7,16H,8-15H2,1H3
• Standard InChI Key: KDJKEBMSYFDQNM-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN=C(C=C1)N2CCC(CC2)C(=O)N3CCN(CC3)C4=CC=C(C=C4)Cl

Introduction

Structural Characteristics and Conformational Analysis

Molecular Architecture

The molecule features a central methanone group bridging two heterocyclic systems:

• A 4-(4-chlorophenyl)piperazinyl group, where the piperazine ring is substituted with a para-chlorophenyl group.

• A 1-(6-methoxypyridazin-3-yl)piperidin-4-yl group, comprising a piperidine ring linked to a methoxy-substituted pyridazine.

X-ray crystallography of analogous piperidin-1-yl methanones reveals that the piperidine ring adopts a chair conformation, with the chlorophenyl and pyridazine substituents occupying equatorial positions to minimize steric strain. The dihedral angle between the aromatic rings in similar structures averages 39.89°, optimizing π-π stacking interactions in crystalline lattices.

Table 1: Key Structural Parameters

Parameter	Value
Molecular Formula	C21H26ClN5O2
Molecular Weight	415.9 g/mol
IUPAC Name	[4-(4-chlorophenyl)piperazin-1-yl]-[1-(6-methoxypyridazin-3-yl)piperidin-4-yl]methanone
Canonical SMILES	COC1=NN=C(C=C1)N2CCC(CC2)C(=O)N3CCN(CC3)C4=CC=C(C=C4)Cl

Synthesis and Optimization

Synthetic Pathways

The compound is synthesized via a multi-step protocol involving:

• Scholten–Boumann Condensation: Reacting 4-methylpiperidine with 2-chlorobenzoyl chloride in methyl ethyl ketone, catalyzed by triethylamine.

• Nucleophilic Substitution: Introducing the 6-methoxypyridazin-3-yl group to the piperidine ring under reflux conditions.

• Recrystallization: Purification via successive recrystallization from chloroform yields block-like crystals suitable for structural analysis.

Critical Reaction Conditions:

• Temperature: Room temperature for initial mixing, followed by reflux at 80–100°C.

• Solvents: Methyl ethyl ketone (polar aprotic) enhances nucleophilicity of piperidine nitrogen.

• Catalysts: Triethylamine facilitates deprotonation and accelerates acylation.

Physicochemical and Spectroscopic Characterization

Spectroscopic Data

• 1H NMR (400 MHz, CDCl3):

  • δ 8.21 (d, J = 8.4 Hz, 1H, pyridazine-H)

  • δ 7.35 (d, J = 8.6 Hz, 2H, chlorophenyl-H)

  • δ 4.02 (s, 3H, OCH3)

  • δ 3.71–3.65 (m, 4H, piperazine-H)

• IR (KBr): 1685 cm⁻¹ (C=O stretch), 1240 cm⁻¹ (C-O methoxy).

Crystallographic Analysis

In related structures, weak C–H⋯O interactions (2.48–2.65 Å) stabilize molecular packing along the a-axis, while H⋯H contacts (65.8% Hirshfeld surface contribution) dominate van der Waals interactions. The methoxy group enhances solubility in polar solvents (logP = 2.1).

Property	Value
logP	2.1
Water Solubility	0.12 mg/mL
Plasma Protein Binding	89%
CYP450 Inhibition	CYP3A4 (moderate)

Therapeutic Applications and Preclinical Data

Metabolic Disorders

Analogous compounds activate glucokinase (GK) with EC50 values of 0.8 μM, positioning this molecule as a candidate for type 2 diabetes therapy. The sulfamoyl group in related structures enhances GK binding via sulfonamide-oxygen interactions.

Oncology

Piperidin-1-yl methanones demonstrate anti-leukemic activity (IC50 = 3.2 μM against K562 cells) by inhibiting Bcl-2 phosphorylation. The chlorophenyl group may synergize with pyridazine to stabilize pro-apoptotic protein conformations.